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Compound of Interest

Compound Name: LASSBIio0-1135

Cat. No.: B1674533

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and preparation of
LASSBIi0-1135 in Dimethyl Sulfoxide (DMSO) for use in research applications. LASSBio-1135
is recognized as a dual antagonist of Transient Receptor Potential Vanilloid 1 (TRPV1) and an
inhibitor of Tumor Necrosis Factor-alpha (TNF-a) production, positioning it as a compound of
interest in studies of inflammatory and neuropathic pain.[1][2][3] It also exhibits weak inhibitory
activity against cyclooxygenase-2 (COX-2).[2][3]

Physicochemical and Solubility Data

Proper handling and storage of LASSBIi0-1135 are crucial for maintaining its stability and
ensuring experimental reproducibility.
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Property Value

Molecular Formula CisH1aNa

Molecular Weight 286.33 g/mol
Appearance White to off-white solid
CAS Number 852453-71-5

Solubility in DMSO

Up to 6.67 mg/mL (23.29 mM)[4][5]; another
source reports 2.87 mg/mL (10.02 mM)[6]

Storage of Solid

Store at -20°C for up to 3 years or at 4°C for up
to 2 years.[4]

Storage of DMSO Stock

Store at -80°C for up to 6 months or at -20°C for
up to 1 month.[4] A separate source suggests
storage for over 3 years at -20°C is possible if

stored properly.[7]

Preparation of LASSBI0-1135 Stock Solution in

DMSO

This protocol details the preparation of a 10 mM stock solution of LASSBi0-1135 in DMSO.

Materials:

e LASSBIi0-1135 powder

¢ Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or vials
e Vortex mixer
» Water bath or heat block (optional)

e Sonicator (optional)
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Protocol:

e Pre-warming: Allow the LASSBIi0-1135 vial and DMSO to equilibrate to room temperature
before opening to prevent moisture condensation. The use of newly opened, anhydrous
DMSO is highly recommended as hygroscopic DMSO can negatively impact solubility.[4][5]

e Weighing: Accurately weigh the desired amount of LASSBi0-1135 powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 2.86 mg of LASSBio-1135.

 Dissolution: Add the appropriate volume of DMSO to the LASSBi0-1135 powder. For a 10
mM stock, add 1 mL of DMSO to 2.86 mg of the compound.

» Solubilization: Vortex the solution thoroughly. To aid dissolution, gentle warming to 60°C and
sonication can be applied.[4][5][6] Visually inspect the solution to ensure there are no visible
particulates.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C as indicated in the table

above.

Stock Solution Concentration Table:

Desired Mass of LASSBio- Mass of LASSBio- Mass of LASSBio-
Concentration 1135 for 1 mL 1135 for 5 mL 1135 for 10 mL
1mM 0.286 mg 1.43 mg 2.86 mg

5 mM 1.43 mg 7.16 mg 14.32 mg

10 mM 2.86 mg 14.32 mg 28.63 mg

Experimental Protocols
In Vitro Inhibition of TNF-a Production in Macrophages

This protocol is adapted from studies demonstrating LASSBIi0-1135's ability to inhibit TNF-a
release in lipopolysaccharide (LPS)-stimulated murine peritoneal macrophages.[1][2]

Workflow:
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LASSBio-1135 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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